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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B12420381 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling procedures, and relevant

experimental considerations for Cyhalothrin-d5. Given that Cyhalothrin-d5 is an isotopically

labeled version of cyhalothrin, its chemical and toxicological properties are considered

equivalent to the unlabeled parent compound and its isomers, such as lambda-cyhalothrin.[1]

The primary application of Cyhalothrin-d5 is as an internal standard in isotope dilution mass

spectrometry for the quantitative analysis of cyhalothrin pesticides.[1]

Substance Identification and Properties
Cyhalothrin is a synthetic pyrethroid insecticide.[2][3] The "-d5" designation indicates that five

hydrogen atoms on the phenoxy ring have been replaced with deuterium.[1] This labeling

provides a distinct mass signature for use in analytical chemistry without altering the

compound's chemical behavior during sample preparation and analysis.[1]

Table 1: Physical and Chemical Properties of Cyhalothrin/Lambda-Cyhalothrin
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Property Value Source

Chemical Formula
C23H14ClD5F3NO3 (for D5
variant)

[4]

Molecular Weight 454.88 g/mol (for D5 variant) [1][4]

Appearance

Colorless to beige solid or

yellow-brown viscous liquid

(technical grade).[2][3][5]

[2][3][5]

Odor Mild, characteristic.[2][3][5] [2][3][5]

Solubility in Water Low; 5 x 10-3 mg/L.[5] [5]

Vapor Pressure
1.5 x 10-9 mm Hg at 20°C

(nonvolatile).[5]
[5]

| Stability | Stable to light; decomposes at 275°C. Slowly hydrolyzed in water in sunlight at pH

7-9.[2] |[2] |

Hazard Identification and Toxicology
Cyhalothrin is classified as a Type II pyrethroid, which acts as a potent neurotoxin to insects

and is also toxic to mammals and aquatic life.[2][6] The primary mechanism of action involves

the disruption of sodium channel function in nerve cells, leading to prolonged excitation,

paralysis, and death.[5]

Table 2: Acute Toxicity Data for Lambda-Cyhalothrin

Route Species Value Classification Source

Oral LD50 Rat (male) 79 mg/kg
Highly to
Moderately
Toxic

[5]

Oral LD50 Rat (female) 56 mg/kg
Highly to

Moderately Toxic
[5][7]

Dermal LD50 Rat 632 mg/kg Moderately Toxic [5][7]
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| Inhalation LC50 (4h) | Rat | 0.175 - 0.315 mg/L | Moderately Toxic |[5] |

Key Health Hazards:

Acute Toxicity: Toxic if swallowed and may be fatal if it enters airways.[8][9] Harmful if inhaled

or absorbed through the skin.[8][10]

Skin and Eye Irritation: Causes skin and eye irritation.[8][9] A common effect of dermal

exposure is paresthesia, a tingling, itching, or burning sensation on the skin, which is

typically transient and resolves within 24-36 hours.[2][11]

Neurotoxicity: May cause effects on the peripheral nervous system, potentially leading to

dizziness, headache, convulsions, and ataxia.[12][13]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[5][14][15] It is

highly toxic to fish and aquatic invertebrates.[5]

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe handling and storage are critical to minimize exposure risk for laboratory personnel.

Handling:

Avoid contact with skin, eyes, and clothing.[4][14]

Do not breathe dust, fumes, or vapors.[9][15]

Work in a well-ventilated area, preferably under a chemical fume hood.[4][8]

Prevent eating, drinking, and smoking in areas where the chemical is handled.[10][14][15]

Wash hands thoroughly after handling.[9][15]

Storage:

Store in a cool, dry, and well-ventilated place.[4][14]
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Keep containers tightly closed and properly labeled.[8][14]

Store locked up, out of reach of children.[10][14]

Keep away from heat, sparks, open flames, and incompatible materials such as strong

oxidizing agents.[8][14] Recommended storage temperature is often 2-8°C.[1]

Personal Protective Equipment (PPE): The specific PPE required can vary based on the

formulation and task. Always consult the product-specific Safety Data Sheet.[6][16] A

comprehensive PPE setup includes:

Eye Protection: Chemical splash goggles or a face shield.[10][16]

Skin Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber), a lab coat, and

coveralls as needed.[7][8][17] Pant legs should be worn over boots.[16]

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with an organic vapor cartridge and a particulate pre-filter (R, P, or HE) is

recommended.[10]
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Caption: Workflow for the safe handling of Cyhalothrin-d5 in a laboratory setting.
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First Aid and Emergency Procedures
First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[10][15]

Skin Contact: Remove contaminated clothing immediately. Rinse skin with plenty of water for

15-20 minutes. Call a poison control center or doctor for advice.[10]

Eye Contact: Hold eye open and rinse slowly and gently with water for 15-20 minutes.

Remove contact lenses, if present, after the first 5 minutes, then continue rinsing. Seek

medical attention.[9][10]

Ingestion: Call a poison control center or doctor immediately. Do NOT induce vomiting, as

the product may contain petroleum distillates that can cause aspiration pneumonia.[9][10] Do

not give anything by mouth to an unconscious person.[10]

Accidental Release Measures:

Evacuate unnecessary personnel from the area.[10]

Wear appropriate PPE.[8][10]

Prevent the spill from entering drains or waterways.[4]

For liquid spills, cover with an inert absorbent material (e.g., sand, vermiculite) and collect

into a suitable, closed container for hazardous waste disposal.[4][9]

Clean the spill area thoroughly with a detergent and water.[10]

Experimental Protocols: Use as an Internal Standard
Cyhalothrin-d5 is primarily used as an internal standard for the quantification of cyhalothrin

residues in complex matrices like food, soil, or water. The following is a generalized protocol for

such an analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To quantify lambda-cyhalothrin in a sample matrix using isotope dilution.
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Methodology:

Sample Preparation:

Homogenize a known weight of the sample (e.g., 5-10 g of fruit puree).

Spike the sample with a known amount of Cyhalothrin-d5 solution (internal standard) at a

concentration similar to the expected analyte concentration.

Perform a solvent extraction, typically using an organic solvent like acetonitrile. This is

often followed by the addition of salts (e.g., magnesium sulfate, sodium chloride) to induce

phase separation (a technique known as QuEChERS - Quick, Easy, Cheap, Effective,

Rugged, and Safe).

Vortex and centrifuge the sample to separate the layers.

Sample Cleanup (Dispersive Solid-Phase Extraction - dSPE):

Take an aliquot of the acetonitrile (upper) layer.

Add a mixture of dSPE sorbents (e.g., primary secondary amine (PSA) to remove organic

acids and sugars, C18 to remove nonpolar interferences, and MgSO4 to remove residual

water).

Vortex and centrifuge.

Analysis by LC-MS/MS:

Transfer the final cleaned extract into an autosampler vial.

Inject a small volume (e.g., 5 µL) into the LC-MS/MS system.

Liquid Chromatography (LC): Use a C18 reverse-phase column to separate the analyte

from matrix components. A gradient elution with mobile phases like water and

methanol/acetonitrile (both often containing a small amount of formic acid or ammonium

formate) is typical.
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Tandem Mass Spectrometry (MS/MS): Operate the mass spectrometer in Multiple

Reaction Monitoring (MRM) mode. Monitor at least two specific precursor-to-product ion

transitions for both lambda-cyhalothrin and the Cyhalothrin-d5 internal standard to

ensure accurate identification and quantification.

Quantification:

Create a calibration curve using standards of lambda-cyhalothrin of known concentrations,

with each standard also containing a fixed concentration of the Cyhalothrin-d5 internal

standard.

Calculate the ratio of the analyte peak area to the internal standard peak area for both the

standards and the samples.

Quantify the amount of lambda-cyhalothrin in the sample by comparing its area ratio to the

calibration curve. The use of the isotopically labeled internal standard corrects for any loss

of analyte during sample preparation and for matrix effects that can suppress or enhance

the instrument signal.[1]
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Caption: General workflow for pesticide residue analysis using a deuterated internal standard.

Mechanism of Action Visualization
Cyhalothrin, like other pyrethroids, targets the voltage-gated sodium channels in the neuronal

membranes of insects and mammals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12420381?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neuronal Axon Membrane

Result

Voltage-Gated
Sodium Channel

Prolonged Na+ Influx &
Repetitive Neuronal Firing

Delayed inactivation leads to

Na+ Ions

Normal flow during
action potential

Cyhalothrin
Binds to and

modifies channel gating

Paralysis & Death
(in insects)

Click to download full resolution via product page

Caption: Mechanism of action of Cyhalothrin on voltage-gated sodium channels in neurons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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